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Abstract
Angelicolide, a notable member of the coumarin class of phytochemicals, has garnered

scientific interest for its potential therapeutic applications. This technical guide provides a

comprehensive overview of angelicolide, including its physicochemical properties and its place

within the broader category of coumarins derived from the Angelica genus. While specific

quantitative data on the biological activity of angelicolide remains to be fully elucidated in

publicly available literature, this document synthesizes the current knowledge on closely

related coumarins, offering insights into its probable anti-inflammatory mechanisms. Detailed

experimental protocols for the isolation of analogous compounds and relevant analytical

techniques are presented to facilitate further research. Furthermore, this guide illustrates the

key signaling pathways potentially modulated by this class of compounds.

Introduction
Coumarins are a diverse class of benzopyrone secondary metabolites ubiquitously found in the

plant kingdom, with the Angelica species being a particularly rich source[1][2]. These

compounds are renowned for a wide spectrum of pharmacological activities, including anti-

inflammatory, anticoagulant, and anticancer properties[1]. Angelicolide, a specific coumarin

with the chemical formula C24H28O4 and a molecular weight of 380.484 g/mol , is found within

this genus[3]. This guide aims to provide researchers, scientists, and drug development

professionals with a detailed technical resource on angelicolide and its associated class of

coumarins. Given the current scarcity of specific data for angelicolide, this document
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leverages information from structurally similar coumarins isolated from Angelica species to

provide a foundational understanding.

Physicochemical Properties of Angelicolide
A summary of the known physicochemical properties of angelicolide is presented in Table 1.

Property Value Reference

Chemical Formula C24H28O4 [3]

Molecular Weight 380.484 g/mol [3]

CAS Number 90826-58-7 [3]

Class Coumarin [3]

Biological Activity of Related Coumarins from
Angelica Species
While specific inhibitory concentrations (IC50) for angelicolide's anti-inflammatory activity are

not readily available in the current literature, studies on other coumarins isolated from Angelica

species provide valuable insights into the potential bioactivity of this class of compounds. A key

indicator of anti-inflammatory potential is the inhibition of nitric oxide (NO) production in

lipopolysaccharide (LPS)-stimulated macrophages. The IC50 values for NO inhibition by

several coumarins from Angelica furcijuga are detailed in Table 2.

Compound
IC50 (µM) for NO
Inhibition

Botanical Source Reference

Isopteryxin 8.8 Angelica furcijuga [4]

Isoepoxypteryxin 53 Angelica furcijuga [4]

(S)-(-)-Oxypeucedanin 57 Angelica furcijuga [4]

Imperatorin 60 Angelica furcijuga [4]

3'-Angeloyl-cis-

khellactone
82 Angelica furcijuga [4]
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Potential Signaling Pathways
The anti-inflammatory effects of coumarins are often attributed to their modulation of key

signaling pathways involved in the inflammatory response. While the specific pathways affected

by angelicolide are yet to be determined, research on related compounds from the Angelica

genus suggests potential involvement of the Mitogen-Activated Protein Kinase (MAPK) and

Signal Transducer and Activator of Transcription (STAT) pathways. Conversely, some related

compounds have been shown not to act via the canonical Nuclear Factor-kappa B (NF-κB)

pathway.
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Hypothesized Anti-Inflammatory Signaling Pathways for Angelicolide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. Inhibitors of nitric oxide production from the flowers of Angelica furcijuga: structures of
hyuganosides IV and V - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Angelicolide and its Class of Coumarins: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149960#angelicolide-and-its-class-of-coumarins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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